Cas no 135307-58-3 (5-methyl-4-nitro-1-phenyl-1H-Imidazole)
5-methyl-4-nitro-1-phenyl-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4-nitro-1-phenyl-1H-Imidazole
- 5-methyl-4-nitro-1-phenylimidazole
- 135307-58-3
- DTXSID30565218
- 1H-Imidazole, 5-methyl-4-nitro-1-phenyl-
- EN300-39860363
-
- Inchi: 1S/C10H9N3O2/c1-8-10(13(14)15)11-7-12(8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: XTPCJMOZJRZEAX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)N(C=N1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.6Ų
5-methyl-4-nitro-1-phenyl-1H-Imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39860363-0.05g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 0.05g |
$912.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-0.1g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 0.1g |
$956.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-0.25g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 0.25g |
$999.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-0.5g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 0.5g |
$1043.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-1.0g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-2.5g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 2.5g |
$2127.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-5.0g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-39860363-10.0g |
5-methyl-4-nitro-1-phenyl-1H-imidazole |
135307-58-3 | 10g |
$4667.0 | 2023-05-26 |
5-methyl-4-nitro-1-phenyl-1H-Imidazole Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 5-methyl-4-nitro-1-phenyl-1H-Imidazole
Introduction to 5-methyl-4-nitro-1-phenyl-1H-imidazole (CAS No. 135307-58-3)
5-methyl-4-nitro-1-phenyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 135307-58-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of 5-methyl-4-nitro-1-phenyl-1H-imidazole, including its nitro and phenyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.
The nitro group at the 4-position of the imidazole ring is a key functional moiety that influences the reactivity and electronic properties of the molecule. This group can participate in various chemical transformations, making 5-methyl-4-nitro-1-phenyl-1H-imidazole a valuable intermediate in synthetic chemistry. Additionally, the methyl and phenyl substituents enhance the molecule's complexity and contribute to its interactions with biological targets.
In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 5-methyl-4-nitro-1-phenyl-1H-imidazole has shown particular promise in preclinical studies. Its ability to modulate specific enzymatic pathways and cellular processes makes it a promising candidate for further investigation in drug discovery.
One of the most compelling aspects of 5-methyl-4-nitro-1-phenyl-1H-imidazole is its potential as a scaffold for developing novel therapeutic agents. The nitro group can be readily reduced to an amine, allowing for further functionalization and the creation of more complex molecules. This flexibility makes it an attractive starting point for medicinal chemists seeking to design compounds with enhanced pharmacological properties.
Recent research has focused on exploring the pharmacological profile of 5-methyl-4-nitro-1-phenyl-1H-imidazole in various disease models. In vitro studies have indicated that this compound may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, its interaction with DNA and RNA binding proteins has been investigated, suggesting potential applications in treating neurodegenerative diseases.
The synthesis of 5-methyl-4-nitro-1-phenyl-1H-imidazole involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by nitration and methylation steps to introduce the key functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
The pharmacokinetic properties of 5-methyl-4-nitro-1-phenyl-1H-imidazole are also of great interest. Studies have shown that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is crucial for formulating it into effective pharmaceutical products. Additionally, preliminary toxicology studies suggest that it is well-tolerated at moderate doses, although further investigations are needed to fully assess its safety profile.
In conclusion, 5-methyl-4-nitro-1-phenyl-1H-imidazole (CAS No. 135307-58-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for imidazole derivatives, compounds like 5-methyl-4-nitro-1-phenyl-Himidazole will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.
135307-58-3 (5-methyl-4-nitro-1-phenyl-1H-Imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)